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Anisomycin Solubility and Storage

The table below summarizes key physical properties and solubility data for anisomycin to help you prepare

your stock solutions effectively.

Property Specification

Molecular Formula C₁₄H₁₉NO₄ [1] [2] [3]

Molecular Weight 265.31 g/mol [1] [2] [3]

Solubility in Water ~2 mg/mL (moderate) [1] [2]

Solubility in PBS (pH 7.2) ~0.5 mg/mL [1] [2]

Solubility in DMSO 50-100 mg/mL [1] [4]

Solubility in Methanol 20 mg/mL [1] [2]

Solubility in Ethanol 12 mg/mL [1] [2]

Crystalline Solid Storage Stable for at least 2 years when stored desiccated at 2-8°C. [1] [2]
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Property Specification

DMSO Stock Solution
Storage

Stable for at least 1 month at 2-8°C. Aliquot and protect from light. [1]
[4]

Aqueous Solution Storage Not recommended for more than one day. [1] [2]

Frequently Asked Questions (FAQs)

Q1: How do I prepare a stable, high-concentration stock solution of anisomycin? For the most stable

long-term stock, reconstitute anisomycin powder in DMSO at a concentration of 25-50 mg/mL [4] [3].

Aqueous solutions are much less stable and should be prepared fresh for immediate use. If you must prepare

an aqueous stock, lowering the pH to around 5.0 can improve short-term solubility and stability [1] [2].

Q2: Why did my experimental results with anisomycin vary when using different cell lines? The

biological effects of anisomycin are highly concentration-dependent and can vary by cell type. At high

concentrations (e.g., 10 µg/mL), it primarily inhibits protein synthesis [1]. However, at lower, "sub-

inhibitory" concentrations (e.g., 25-50 ng/mL), it can selectively activate stress kinase pathways like p38

MAPK and JNK without globally shutting down translation [1] [3]. It is crucial to conduct a dose-response

pilot study for your specific cell model.

Q3: Can I directly dissolve the crystalline powder into my aqueous cell culture buffer? Yes, organic

solvent-free aqueous solutions can be prepared by directly dissolving the crystalline solid into buffers like

PBS. However, be aware that solubility in neutral PBS is limited to approximately 0.5 mg/mL, and the

solution should be used immediately due to its poor stability [1] [2].

Understanding Anisomycin's Dual Mechanisms

Anisomycin has two primary, concentration-dependent mechanisms of action. The following diagram

illustrates these pathways to help you interpret your experimental outcomes.
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Experimental Design & Troubleshooting

Typical Working Concentrations

For protein synthesis inhibition: 5-50 µg/mL [4]
For stress kinase pathway activation: As low as 25-50 ng/mL, though this is cell line-dependent [1]

Treatment duration: Can range from 5 minutes to 60 minutes for kinase activation, or longer for
protein synthesis inhibition studies [4]

Common Pitfalls and Solutions

Inconsistent Kinase Activation: If your expected activation of p38/JNK is inconsistent, confirm the
concentration you are using. Perform a dose-response experiment and consider using a known

positive control.
Unexpected Cytotoxicity: High concentrations of anisomycin are designed to inhibit protein

synthesis and can induce apoptosis [4]. Ensure your chosen concentration aligns with your
experimental goal (inhibition vs. signaling activation).
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Degraded Activity: Always check the storage conditions and expiration of your stock solution. For

the most reliable results, use a fresh aliquot from a DMSO stock stored at -20°C.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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